Cas no 2648934-76-1 ((2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylpyrrolidine-2-carboxylic acid
• CAS No: 2648934-76-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6430147
• PubChem ID: 165550644
• Update Time: 2025-05-21

(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylpyrrolidine-2-carboxylic acid
• EN300-1483123
• 2648934-76-1
• (2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptanecarbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-16-8-15-25(30)27(32)33)22-13-2-1-3-14-24(22)29-28(34)35-17-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-12,22-25H,1-3,8,13-17H2,(H,29,34)(H,32,33)/t22?,24?,25-/m1/s1
• InChI Key： RFAPMENVMMNAKG-PUOLSWATSA-N
• SMILES： O=C(C1CCCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylpyrrolidine-2-carboxylic acid

Compound CAS No 2648934-76-1: A Comprehensive Overview

The compound with CAS No 2648934-76-1, known as (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptanecarbonylpyrrolidine-2-carboxylic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cycloheptane ring, and a pyrrolidine moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in drug delivery systems or as an intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the importance of cycloheptane derivatives in medicinal chemistry due to their unique pharmacokinetic properties. The cycloheptane ring in this compound contributes to its structural stability and may enhance its bioavailability when used as a drug candidate. Additionally, the pyrrolidine moiety is often associated with improved solubility and membrane permeability, making this compound a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry, particularly at the (2R) configuration. Researchers have employed advanced techniques such as asymmetric catalysis and stereoselective reactions to achieve high enantiomeric excess in the final product. These methods are critical for ensuring the compound's efficacy and safety when used in biological systems.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its structure allows for the attachment of various functional groups, enabling it to serve as a carrier for therapeutic agents. Recent studies have demonstrated its ability to encapsulate hydrophobic drugs while maintaining stability under physiological conditions. This property makes it an attractive option for delivering drugs to specific tissues or cells, thereby reducing systemic toxicity.

Moreover, the Fmoc group in this compound plays a crucial role in controlling drug release. By incorporating cleavable linkers into the molecule, researchers can design systems that release the therapeutic agent in response to specific stimuli, such as pH changes or enzymatic activity. This level of control is essential for achieving optimal therapeutic outcomes while minimizing side effects.

Another area of interest is the use of this compound as an intermediate in peptide synthesis. The Fmoc group is widely used as a protecting group during peptide assembly due to its ease of removal under mild acidic conditions. This makes the compound a valuable tool for constructing complex peptide sequences with high precision.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Molecular docking studies have revealed that it exhibits strong binding affinity to several target proteins, suggesting its potential as a lead compound for drug discovery. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity, which are critical factors in determining its biological activity.

In conclusion, CAS No 2648934-76-1 represents a significant advancement in the field of organic chemistry. Its unique structure and versatile functional groups make it a valuable tool for drug delivery, peptide synthesis, and medicinal chemistry research. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic agents.